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Compound of Interest

Compound Name: Npc 17731

Cat. No.: B1679997

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the
concentration of NPC 17731 for in vivo studies.

Frequently Asked Questions (FAQS)

Q1: What is NPC 17731 and what is its mechanism of action?

Al: NPC 17731 is a potent and selective competitive antagonist of the bradykinin B2 receptor.
[1][2][3] Its chemical name is D-Arg0, Arg1l-Pro2-Hyp3-Gly4-Phe5-Ser6-[DHype (transpropyl)7]-
Oic8-Arg9. By blocking the bradykinin B2 receptor, NPC 17731 inhibits the effects of
bradykinin, a peptide involved in inflammation, vasodilation, and pain.[1][2][4]

Q2: What is the established signaling pathway for the bradykinin B2 receptor?

A2: The bradykinin B2 receptor is a G protein-coupled receptor (GPCR) that primarily signals
through Gq and Gi proteins.[5][6] Activation of the receptor by bradykinin leads to the
stimulation of phospholipase C (PLC), which in turn increases intracellular free calcium and
activates protein kinase C (PKC).[1][4] The receptor also stimulates the mitogen-activated
protein kinase (MAPK) pathways.[1][5][6] NPC 17731 blocks these downstream signaling
events by preventing bradykinin from binding to the B2 receptor.
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Bradykinin B2 Receptor Signaling Pathway and Inhibition by NPC 17731.

Troubleshooting Guide
Issue 1: Sub-optimal efficacy or lack of response in vivo.

This could be due to several factors including inappropriate concentration, poor bioavailability,
or rapid degradation of NPC 17731.

Experimental Workflow for Optimizing NPC 17731 Concentration:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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